![molecular formula C17H20N2O4 B3865602 2-(3,4-dimethoxyphenyl)-N-(4-nitrobenzyl)ethanamine](/img/structure/B3865602.png)
2-(3,4-dimethoxyphenyl)-N-(4-nitrobenzyl)ethanamine
Overview
Description
2-(3,4-dimethoxyphenyl)-N-(4-nitrobenzyl)ethanamine, commonly known as 2C-H-NBOMe, is a synthetic drug that belongs to the phenethylamine class. It was first synthesized in 2003 by a research group led by Ralf Heim at the Free University of Berlin. Since then, this compound has gained popularity among the research community due to its unique properties and potential applications in various scientific studies.
Mechanism of Action
The mechanism of action of 2C-H-NBOMe involves its binding to the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways and the modulation of neuronal activity in the brain. This results in altered perception, mood, and cognition, which are characteristic of the psychedelic experience.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-H-NBOMe are similar to those of other psychedelic compounds, such as LSD and psilocybin. These effects include altered sensory perception, changes in mood and emotions, and altered thought processes. In addition, 2C-H-NBOMe has been found to induce vasoconstriction, which may lead to cardiovascular complications in some individuals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2C-H-NBOMe in lab experiments is its potency and selectivity for the 5-HT2A receptor, which allows for precise manipulation of this receptor subtype. However, the use of 2C-H-NBOMe in lab experiments is limited by its potential toxicity and the lack of information on its long-term effects.
Future Directions
There are several future directions for research on 2C-H-NBOMe. One area of interest is the development of novel serotonin receptor ligands based on the structure-activity relationship of 2C-H-NBOMe. Another area of research is the investigation of the long-term effects of 2C-H-NBOMe on the brain and behavior. Finally, the potential therapeutic applications of 2C-H-NBOMe in the treatment of psychiatric disorders, such as depression and anxiety, warrant further investigation.
Scientific Research Applications
2C-H-NBOMe has been studied extensively in various scientific fields, including pharmacology, neuroscience, and chemistry. It has been found to exhibit potent agonist activity at the 5-HT2A receptor, which is a subtype of serotonin receptor that plays a crucial role in regulating mood, cognition, and perception. This property makes 2C-H-NBOMe a valuable tool for studying the structure-activity relationship of serotonin receptor ligands and their potential therapeutic applications.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[(4-nitrophenyl)methyl]ethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-22-16-8-5-13(11-17(16)23-2)9-10-18-12-14-3-6-15(7-4-14)19(20)21/h3-8,11,18H,9-10,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRORSKJDUXFZLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNCC2=CC=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.